Cas no 109925-17-9 (5-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 109925-17-9
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 3232908
• PubChem ID: 20035447
• Update Time: 2025-04-21

5-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 5-(4-fluorophenoxy)-1,3-dimethyl-
• 5-(4-fluorophenoxy)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
• EN300-12790650
• 5-(4-FLUOROPHENOXY)-1,3-DIMETHYLPYRAZOLE-4-CARBALDEHYDE
• 5-(4-fluorophenoxy)-1,3-dimethylpyrazol-4-carbaldehyde
• Z362575834
• SCHEMBL9673128
• AKOS005880642
• KKXIIZLODOTOGZ-UHFFFAOYSA-N
• 109925-17-9

• Inchi： 1S/C12H11FN2O2/c1-8-11(7-16)12(15(2)14-8)17-10-5-3-9(13)4-6-10/h3-7H,1-2H3
• InChI Key： KKXIIZLODOTOGZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1=C(C=O)C(C)=NN1C

Computed Properties

• Exact Mass: 234.08045576Da
• Monoisotopic Mass: 234.08045576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.1Ų